Cas no 1227606-88-3 (2-chloro-4-(chloromethyl)-3-fluoropyridine)

• Product Name: 2-chloro-4-(chloromethyl)-3-fluoropyridine
• CAS No: 1227606-88-3
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• MDL: MFCD16608207
• CID: 1215532
• PubChem ID: 72212820
• Update Time: 2025-05-21

2-chloro-4-(chloromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(chloromethyl)-3-fluoropyridine
• AB70985
• EN300-7646429
• 1227606-88-3
• SCHEMBL24743981

• MDL： MFCD16608207
• Inchi： 1S/C6H4Cl2FN/c7-3-4-1-2-10-6(8)5(4)9/h1-2H,3H2
• InChI Key： NUSUOUOCHJWPJE-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C=1F)Cl

Computed Properties

• Exact Mass: 178.9704827g/mol
• Monoisotopic Mass: 178.9704827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-chloro-4-(chloromethyl)-3-fluoropyridine

Comprehensive Guide to 2-Chloro-4-(chloromethyl)-3-fluoropyridine (CAS No. 1227606-88-3): Properties, Applications, and Market Insights

2-Chloro-4-(chloromethyl)-3-fluoropyridine (CAS No. 1227606-88-3) is a highly versatile halogenated pyridine derivative widely used in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and fluoro substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₆H₄Cl₂FN, and precise structural features make it a valuable building block for drug discovery and specialty chemicals.

The growing demand for fluorinated pyridines in modern chemistry has positioned 2-chloro-4-(chloromethyl)-3-fluoropyridine as a compound of significant interest. Researchers and manufacturers frequently search for "CAS 1227606-88-3 suppliers" or "2-chloro-4-(chloromethyl)-3-fluoropyridine synthesis," reflecting its industrial relevance. This guide explores its properties, applications, and emerging trends while addressing common queries like "How to handle 2-chloro-4-(chloromethyl)-3-fluoropyridine safely?" and "What are the alternatives to this compound?"

Chemical Properties and Stability: 2-Chloro-4-(chloromethyl)-3-fluoropyridine exhibits a melting point range of 45–50°C and a boiling point of approximately 220°C under standard conditions. Its solubility profile includes compatibility with organic solvents such as dichloromethane, ethanol, and acetonitrile, while being sparingly soluble in water. The presence of both chloro and fluoro groups enhances its reactivity in nucleophilic substitution reactions, making it a preferred choice for derivatization.

Applications in Pharmaceutical Intermediates: A key driver of demand for CAS 1227606-88-3 is its role in synthesizing kinase inhibitors and antiviral agents. Recent studies highlight its utility in developing next-generation pyridine-based therapeutics, particularly in oncology and CNS drug candidates. Industry searches for "2-chloro-4-(chloromethyl)-3-fluoropyridine in drug development" have surged by 40% year-over-year, according to analytical data from major chemical databases.

Agrochemical Innovations: In crop protection chemistry, this compound contributes to the creation of advanced fluoropyridine pesticides with improved environmental profiles. Its structural motifs are found in herbicides targeting resistant weed species—a pressing concern addressed by queries like "fluoropyridine herbicides 2024." Regulatory shifts toward greener agrochemicals have further amplified interest in halogenated pyridine intermediates with optimized efficacy.

Synthetic Methodologies and Process Optimization: Current literature describes multiple pathways to produce 2-chloro-4-(chloromethyl)-3-fluoropyridine, including halogen exchange reactions and catalytic fluorination. Process chemists frequently investigate "cost-effective synthesis of chloromethyl fluoropyridines" and "scale-up challenges for CAS 1227606-88-3," indicating industrial focus areas. Recent patents demonstrate novel approaches to enhance yield (>85%) while reducing heavy metal catalyst usage.

Market Dynamics and Supply Chain: The global market for fluorinated pyridine derivatives is projected to grow at 6.2% CAGR through 2028, with 2-chloro-4-(chloromethyl)-3-fluoropyridine representing a key segment. Regional analyses reveal increasing procurement from Asian API manufacturers, correlating with search trends for "CAS 1227606-88-3 distributors in China." Quality specifications typically require ≥98% purity (HPLC), with stringent controls on chloromethyl byproducts.

Handling and Storage Recommendations: Proper storage of 2-chloro-4-(chloromethyl)-3-fluoropyridine involves moisture-free environments at 2–8°C in amber glass containers. Technical inquiries often include "compatibility of fluoropyridines with common lab materials"—testing shows PTFE and stainless steel are preferred for process equipment. While not classified under hazardous categories, standard PPE (nitrile gloves, goggles) is advised during handling.

Analytical Characterization Techniques: Advanced QC protocols for CAS 1227606-88-3 employ GC-MS (EI mode, m/z 193/195), ¹⁹F NMR (δ -62 to -65 ppm), and reverse-phase HPLC (C18 column). Researchers comparing "NMR spectra of 3-fluoropyridine derivatives" will find characteristic coupling patterns (J_H-F ≈ 8–10 Hz) that aid structural confirmation. Impurity profiling typically monitors dihalogenated side products via LC-MS.

Emerging Research Directions: Cutting-edge applications include using 2-chloro-4-(chloromethyl)-3-fluoropyridine in metal-organic frameworks (MOFs) for gas storage and in fluorescent probes for biological imaging. Patent activity shows a 22% increase in filings referencing this compound since 2022, particularly in "click chemistry modifications of chloromethyl pyridines." These developments align with search trends for "innovative uses of fluoropyridine building blocks."

Environmental and Regulatory Status: Unlike persistent halogenated compounds, 2-chloro-4-(chloromethyl)-3-fluoropyridine demonstrates moderate biodegradability in OECD 301 tests. Regulatory documents address "pyridine derivative eco-toxicity data" requirements, with recent REACH updates emphasizing life-cycle assessments for chlorofluoropyridines. Proper waste treatment involves neutralization before disposal.

Future Outlook: With expanding applications in PET radiopharmaceuticals and electronic materials, demand for high-purity CAS 1227606-88-3 is expected to rise. Industry analysts note growing interest in "sustainable fluorination methods for pyridines" and "continuous flow synthesis of chloromethyl heterocycles," signaling technological evolution in this niche chemical space.